Cas no 923259-70-5 (6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid)

• Product Name: 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
• CAS No: 923259-70-5
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• MDL: MFCD08444864
• CID: 820317
• PubChem ID: 16228300
• Update Time: 2025-06-25

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
• 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid (ACI)
• FOJBKFGWDZMUCC-UHFFFAOYSA-N
• 6-(Trifluoromethoxy)-1H-indole-2-carboxylicacid
• DTXSID70585511
• SCHEMBL17310806
• 923259-70-5
• FD13059
• AKOS008090435
• DB-079285
• J-518117
• SY168654
• EN300-29570
• 6-Trifluoromethoxy-1H-indole-2-carboxylic acid
• 6-(Trifluoromethoxy)indole-2-carboxylic acid
• Z228588702
• BS-14095
• MFCD08444864

• MDL： MFCD08444864
• Inchi： 1S/C10H6F3NO3/c11-10(12,13)17-6-2-1-5-3-8(9(15)16)14-7(5)4-6/h1-4,14H,(H,15,16)
• InChI Key： FOJBKFGWDZMUCC-UHFFFAOYSA-N
• SMILES： O=C(C1NC2C(=CC=C(C=2)OC(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 245.02997754g/mol
• Monoisotopic Mass: 245.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 2.3±0.1 g/cm3
• Boiling Point: 286.7±25.0 °C at 760 mmHg
• Flash Point: 127.2±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)